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Compound of Interest

Compound Name: Binospirone

Cat. No.: B021904

Audience: Researchers, scientists, and drug development professionals.

Introduction

Binospirone (MDL 73005EF) is a potent and selective ligand for the serotonin 1A (5-HT1A)
receptor, belonging to the azapirone class of compounds.[1] Its distinct pharmacological profile
makes it a valuable research tool for investigating the role of the 5-HT1A receptor in various
physiological and pathological processes. Binospirone acts as a partial agonist at presynaptic
5-HT1A autoreceptors and an antagonist at postsynaptic 5-HT1A receptors.[1] This dual activity
allows for the nuanced dissection of serotonergic signaling pathways. These application notes
provide a summary of binospirone's pharmacological properties and detailed protocols for its
use in key in vitro and in vivo experimental paradigms.

Data Presentation

The following tables summarize the quantitative pharmacological data for binospirone.

Table 1: Binospirone Binding Affinity for the 5-HT1A Receptor
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Note: The IC50 value was calculated from the pIC50 value (10-8.6 M).

Table 2: Binospirone Functional Activity at the 5-HT1A Receptor
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. . Cloned
Binospirone
[35S]GTPYS human 5-
(MDL pEC50 9.3+0.2 o [2]
Binding HT1A
73005EF)
Receptor
) ) Cloned
Binospirone
[35S]GTPYS human 5-
(MDL EC50 (nM) ~0.5 o
Binding HT1A
73005EF)
Receptor
) ) Cloned
Binospirone o
Intrinsic ) [35S]GTPYS human 5-
(MDL o Full Agonist o
Activity Binding HT1A
73005EF)
Receptor
Binospirone o _ Adenylate Rat
(MDL Intrinsic Partial cvel Hi |
o , yclase ippocampa
Activity Agonist o
73005EF) Inhibition Membranes

Signaling Pathways and Logical Relationships
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The following diagrams illustrate the canonical 5-HT1A receptor signaling pathway and the

proposed dual mechanism of action for binospirone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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